Nitric acid Nitric acid Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials.
Nitric acid is a nitrogen oxoacid of formula HNO3 in which the nitrogen atom is bonded to a hydroxy group and by equivalent bonds to the remaining two oxygen atoms. It has a role as a protic solvent and a reagent. It is a conjugate acid of a nitrate.
Nitric acid (HNO3). A colorless liquid that is used in the manufacture of inorganic and organic nitrates and nitro compounds for fertilizers, dye intermediates, explosives, and many different organic chemicals. Continued exposure to vapor may cause chronic bronchitis; chemical pneumonitis may occur. (From Merck Index, 11th ed)
Brand Name: Vulcanchem
CAS No.: 122392-03-4
VCID: VC20856043
InChI: InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)
SMILES: [N+](=O)(O)[O-]
Molecular Formula: HNO3
Molecular Weight: 63.013 g/mol

Nitric acid

CAS No.: 122392-03-4

Cat. No.: VC20856043

Molecular Formula: HNO3

Molecular Weight: 63.013 g/mol

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Nitric acid - 122392-03-4

Specification

Description Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials.
Nitric acid is a nitrogen oxoacid of formula HNO3 in which the nitrogen atom is bonded to a hydroxy group and by equivalent bonds to the remaining two oxygen atoms. It has a role as a protic solvent and a reagent. It is a conjugate acid of a nitrate.
Nitric acid (HNO3). A colorless liquid that is used in the manufacture of inorganic and organic nitrates and nitro compounds for fertilizers, dye intermediates, explosives, and many different organic chemicals. Continued exposure to vapor may cause chronic bronchitis; chemical pneumonitis may occur. (From Merck Index, 11th ed)
CAS No. 122392-03-4
Molecular Formula HNO3
Molecular Weight 63.013 g/mol
IUPAC Name nitric acid
Standard InChI InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)
Standard InChI Key GRYLNZFGIOXLOG-UHFFFAOYSA-N
Impurities LESS THAN 0.5% BY WT IN TOTAL CHLORIDES, SULFATE, ARSENIC, HEAVY METALS, AND IRON
SMILES [N+](=O)(O)[O-]
Canonical SMILES [N+](=O)(O)[O-]
Boiling Point 181 °F at 760 mm Hg (NIOSH, 2016)
83 °C
121 °C
181°F
Colorform Transparent, colorless, or yellowish, fuming, hygroscopic, corrosive liquid
Colorless, yellow, or red fuming liquid.
Concentrated nitric acid is a colorless to yellow liquid.
Forms white, monoclinic crystals
Melting Point -44 °F (NIOSH, 2016)
-41.6 °C
-44°F

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